Cas no 433314-71-7 (4-chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate)

• Product Name: 4-chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate
• CAS No: 433314-71-7
• MF: C₂₀H₁₂ClFO₄
• MW: 370.758288383484
• CID: 5554344
• Update Time: 2025-05-24

4-chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-4-chloro-2-(3-(2-fluorophenyl)acryloyl)phenyl furan-2-carboxylate
• 2-Furancarboxylic acid, 4-chloro-2-[3-(2-fluorophenyl)-1-oxo-2-propen-1-yl]phenyl ester
• 4-chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate

• Inchi： 1S/C20H12ClFO4/c21-14-8-10-18(26-20(24)19-6-3-11-25-19)15(12-14)17(23)9-7-13-4-1-2-5-16(13)22/h1-12H
• InChI Key： VOOVQFKOVIINLD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1=CC=C(Cl)C=C1C(=O)C=CC1=CC=CC=C1F)=O

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 551.5±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 4-chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate

4-Chloro-2-(2E)-3-(2-Fluorophenyl)Prop-2-Eenoylphenyl Furan-2-Carboxylate: A Comprehensive Overview

4-Chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate, identified by the CAS number 433314-71-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a chlorinated aromatic ring, a fluorinated phenyl group, and a furan-based carboxylate moiety. The presence of these functional groups makes it a versatile molecule with unique reactivity and properties.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. For instance, the chlorinated aromatic ring in 4-chloro derivatives has been shown to enhance the bioavailability and stability of certain drugs. Similarly, the fluorinated phenyl group contributes to increased lipophilicity, which is crucial for drug-target interactions. The furan-based carboxylate moiety further adds to the molecule's versatility, enabling it to participate in various biochemical reactions.

The synthesis of 4-chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are essential for its characterization and quality control during manufacturing processes.

The biological activity of 4-chloro-related compounds has been extensively studied in recent years. In particular, this compound has shown promising results in anti-inflammatory assays, indicating its potential as a lead molecule for developing new anti-inflammatory drugs. Additionally, its ability to inhibit certain enzymes involved in cancer cell proliferation has sparked interest in oncology research.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes rapid biodegradation, reducing its environmental footprint. This is particularly important for industries aiming to comply with strict environmental regulations.

In conclusion, 4-chloro-2-(2E)-3-(2-fluorophenyl)prop-2-enoylphenyl furan-2-carboxylate (CAS No 433314-71-7) represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in both academic research and industrial development.